Cas no 1261904-35-1 (2-(4-Carboxy-3-fluorophenyl)-4-nitrobenzoic acid)

• Product Name: 2-(4-Carboxy-3-fluorophenyl)-4-nitrobenzoic acid
• CAS No: 1261904-35-1
• MF: C₁₄H₈FNO₆
• MW: 305.214827537537
• MDL: MFCD18321517
• CID: 2622112
• PubChem ID: 53227390
• Update Time: 2025-06-08

2-(4-Carboxy-3-fluorophenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261904-35-1
• MFCD18321517
• 2-(4-Carboxy-3-fluorophenyl)-4-nitrobenzoic acid, 95%
• DTXSID60690946
• 2-(4-CARBOXY-3-FLUOROPHENYL)-4-NITROBENZOIC ACID
• 3'-Fluoro-5-nitro[1,1'-biphenyl]-2,4'-dicarboxylic acid
• 2-(4-Carboxy-3-fluorophenyl)-4-nitrobenzoic acid

• MDL： MFCD18321517
• Inchi： 1S/C14H8FNO6/c15-12-5-7(1-3-10(12)14(19)20)11-6-8(16(21)22)2-4-9(11)13(17)18/h1-6H,(H,17,18)(H,19,20)
• InChI Key： OMSAJRZNCAYXJS-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 305.03356514Da
• Monoisotopic Mass: 305.03356514Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 120Ų

Additional information on 2-(4-Carboxy-3-fluorophenyl)-4-nitrobenzoic acid

Introduction to 2-(4-Carboxy-3-fluorophenyl)-4-nitrobenzoic acid (CAS No. 1261904-35-1)

2-(4-Carboxy-3-fluorophenyl)-4-nitrobenzoic acid (CAS No. 1261904-35-1) is a multifaceted organic compound with significant potential in various scientific and pharmaceutical applications. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its potential therapeutic and analytical properties. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 2-(4-Carboxy-3-fluorophenyl)-4-nitrobenzoic acid is defined by a benzene ring substituted with a carboxy group at the 4-position and a fluorine atom at the 3-position, along with a nitro group at the 4-position of the adjacent benzene ring. This intricate arrangement imparts distinct physical and chemical properties to the molecule, making it an interesting subject for both fundamental and applied research.

In terms of synthesis, 2-(4-Carboxy-3-fluorophenyl)-4-nitrobenzoic acid can be prepared through various methodologies. One common approach involves the nitration of 2-(4-carboxy-3-fluorophenyl)benzoic acid, followed by subsequent purification steps to ensure high purity and yield. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, which minimize the use of hazardous reagents and reduce waste generation.

The biological activities of 2-(4-Carboxy-3-fluorophenyl)-4-nitrobenzoic acid have been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. Additionally, studies have indicated that it possesses antioxidant and anti-cancer activities, further expanding its potential therapeutic applications.

One of the key areas of research involving 2-(4-Carboxy-3-fluorophenyl)-4-nitrobenzoic acid is its role in modulating cellular signaling pathways. Specifically, it has been found to inhibit certain kinases involved in inflammation and cancer progression. This property makes it a valuable tool for understanding the molecular mechanisms underlying these diseases and for developing targeted therapies.

In the context of drug development, 2-(4-Carboxy-3-fluorophenyl)-4-nitrobenzoic acid has shown promise as a lead compound for the design of more potent and selective inhibitors. Ongoing clinical trials are evaluating its efficacy and safety in treating various conditions, including chronic inflammatory disorders and certain types of cancer. These trials are crucial for validating the therapeutic potential of this compound and guiding its further development.

Beyond its therapeutic applications, 2-(4-Carboxy-3-fluorophenyl)-4-nitrobenzoic acid is also used as an analytical reagent in various biochemical assays. Its unique chemical properties make it suitable for detecting and quantifying specific biomolecules, contributing to advancements in diagnostic techniques and biomarker discovery.

In conclusion, 2-(4-Carboxy-3-fluorophenyl)-4-nitrobenzoic acid (CAS No. 1261904-35-1) is a versatile compound with a wide range of potential applications in both research and industry. Its unique chemical structure, combined with its diverse biological activities, positions it as a valuable asset in the fields of medicinal chemistry and pharmaceutical sciences. Continued research into this compound is expected to yield further insights into its mechanisms of action and therapeutic potential, ultimately contributing to the development of novel treatments for various diseases.